Cas no 1270559-66-4 (2-amino-2-2-(pyrrolidin-1-yl)phenylethan-1-ol)

• Product Name: 2-amino-2-2-(pyrrolidin-1-yl)phenylethan-1-ol
• CAS No: 1270559-66-4
• MF: C₁₂H₁₈N₂O
• MW: 206.284122943878
• CID: 6365956
• PubChem ID: 77129829
• Update Time: 2025-07-23

2-amino-2-2-(pyrrolidin-1-yl)phenylethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-amino-2-2-(pyrrolidin-1-yl)phenylethan-1-ol
• EN300-1843505
• 2-amino-2-[2-(pyrrolidin-1-yl)phenyl]ethan-1-ol
• 1270559-66-4

• Inchi： 1S/C12H18N2O/c13-11(9-15)10-5-1-2-6-12(10)14-7-3-4-8-14/h1-2,5-6,11,15H,3-4,7-9,13H2
• InChI Key： SBHGUVDHMIOYDM-UHFFFAOYSA-N
• SMILES： OCC(C1C=CC=CC=1N1CCCC1)N

Computed Properties

• Exact Mass: 206.141913202g/mol
• Monoisotopic Mass: 206.141913202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 49.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Phenylpyrrolidines

Additional information on 2-amino-2-2-(pyrrolidin-1-yl)phenylethan-1-ol

Introduction to 2-amino-2-(pyrrolidin-1-yl)phenylethan-1-ol (CAS No. 1270559-66-4) and Its Emerging Applications in Chemical Biology

2-amino-2-(pyrrolidin-1-yl)phenylethan-1-ol, identified by its CAS number 1270559-66-4, is a structurally intriguing compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, featuring a unique combination of an amino group, a phenyl ring, and a pyrrolidine moiety, presents a promising scaffold for the development of novel bioactive agents. The structural features of this compound not only make it a valuable intermediate in synthetic chemistry but also open up avenues for exploring its potential in drug discovery and therapeutic intervention.

The pyrrolidin-1-yl substituent in the molecule is particularly noteworthy, as it introduces a flexible and bioisosteric motif that can enhance binding affinity and selectivity in protein targets. Pyrrolidine derivatives are well-documented for their role in medicinal chemistry, often serving as key pharmacophores in small-molecule drugs. The presence of this group in 2-amino-2-(pyrrolidin-1-yl)phenylethan-1-ol suggests that it may exhibit similar properties, making it a candidate for further investigation in the design of targeted therapies.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding interactions of this compound with various biological targets. Studies indicate that the amino and phenyl groups can engage in hydrogen bonding and hydrophobic interactions, respectively, which are critical for stabilizing enzyme-substrate complexes. These insights have guided the optimization of analogs with enhanced potency and reduced off-target effects.

The phenylethan-1-ol backbone of the molecule provides a hydroxyl group that can participate in diverse chemical reactions, including alkylation, acylation, and etherification, thereby facilitating the synthesis of more complex derivatives. This versatility makes 2-amino-2-(pyrrolidin-1-yl)phenylethan-1-ol a valuable building block for medicinal chemists seeking to develop innovative drug candidates.

In the realm of drug discovery, the exploration of novel scaffolds is essential for overcoming resistance mechanisms and improving therapeutic outcomes. The structural motif of 2-amino-2-(pyrrolidin-1-yl)phenylethan-1-ol aligns with current trends toward rational drug design, where computational methods are increasingly employed to identify promising candidates. Preliminary studies suggest that this compound may exhibit inhibitory activity against certain enzymes implicated in metabolic disorders and cancer pathways.

The synthesis of 2-amino-2-(pyrrolidin-1-yl)phenylethan-1-ol involves multi-step organic transformations that highlight its synthetic accessibility. Modern synthetic techniques, such as transition-metal-catalyzed cross-coupling reactions, have been leveraged to construct the core pyrrolidine-pyridine scaffold efficiently. These advances not only streamline the production process but also allow for rapid diversification of the molecular structure to explore new pharmacological profiles.

Functionalization strategies have been explored to enhance the bioactivity of 2-amino-2-(pyrrolidin-1-yl)phenylethan-1-ol. For instance, introducing halogen atoms or nitrogen-containing heterocycles at strategic positions can modulate electronic properties and improve binding interactions with biological targets. Such modifications are often guided by structure-based drug design approaches, where high-resolution crystal structures or NMR data provide critical insights into molecular recognition processes.

The potential applications of this compound extend beyond traditional therapeutic areas. Research is ongoing to assess its suitability for use in agrochemicals and material science, where its unique structural features may contribute to the development of novel formulations or functional materials. The versatility of 2-amino-2-(pyrrolidin-1-y)phenylethan - 1 - ol underscores its significance as a multifaceted chemical entity with broad utility across multiple disciplines.

As computational methods continue to evolve, the predictive power of molecular modeling tools will further enhance the design and optimization of derivatives based on 2-amino - 2 - ( py r o l l id i n - 1 - y l ) p h e n y l e t h an - 1 - o l. These tools enable virtual screening of large libraries of compounds, identifying those with optimal pharmacokinetic properties and minimal toxicity profiles. Such high-throughput virtual screening accelerates the drug discovery pipeline, reducing time-to-market for new therapeutics.

The growing interest in 2-amino - 2 - ( p y r o l l i d i n - 1 - y l ) p h e n y l e t h an - 1 - o l is also reflected in recent publications that highlight its role as a key intermediate in synthesizing biologically active molecules. Researchers have demonstrated its utility in generating libraries of peptidomimetics designed to mimic natural ligands with high specificity. These peptidomimetics hold promise for treating neurological disorders and infectious diseases by targeting protein-protein interactions critical for pathogenesis.

The chemical biology community continues to explore innovative ways to leverage natural product-inspired scaffolds like those found in 2-amino - 2 - ( p y r o l l i d i n - 1 - y l ) p h e n y l e t h an - 1 - o l. By integrating computational chemistry with experimental validation, scientists are uncovering new therapeutic opportunities that were previously inaccessible through traditional drug discovery approaches. This interdisciplinary approach underscores the importance of collaboration between chemists, biologists, and pharmacologists in advancing our understanding of disease mechanisms and developing effective treatments.